2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C12H15N5OS2/c1-4-10-16-17-12(20-10)15-9(18)6-19-11-13-7(2)5-8(3)14-11/h5H,4,6H2,1-3H3,(H,15,17,18)
• InChI Key: CGQGXJJMZHTMHF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CSC2=NC(=CC(=N2)C)C
• Molecular Formula: C12H15N5OS2
• Molecular Weight: 309.4 g/mol

Description

Introduction This chemical belongs to a class of compounds known for their complex molecular structures and potential applications in various scientific domains. It is a derivative of pyrimidinyl and thiadiazol, compounds that are frequently studied for their chemical and pharmacological properties.

Synthesis Analysis The synthesis of compounds related to 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide involves multi-step chemical reactions. For instance, in a related synthesis, methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate, a compound with a similar backbone, is prepared from dimethyl acetone-1,3-dicarboxylate, sulfuryl chloride, and thiourea (Žugelj et al., 2009).

Molecular Structure Analysis The molecular structure of these compounds is characterized using techniques like X-ray crystallography. For example, a structurally similar compound, 5-(2-chlorophenyl)-1,3,4-thiadiazol-2-amine, was confirmed through single-crystal X-ray diffraction (Yu et al., 2014).

Chemical Reactions and Properties Chemical reactions of compounds in this class often involve modifications to the pyrimidinyl and thiadiazol rings. These modifications can significantly impact the compound's properties and potential applications. For example, in the case of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide, a potent inhibitor of kidney-type glutaminase, various analogs were synthesized to improve its solubility and potency (Shukla et al., 2012).

Physical Properties Analysis The physical properties of such compounds, including solubility, melting point, and stability, can be influenced by their molecular structure. For example, the synthesis and characterization of 2-[4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio]-N-(thiazole-2-yl)acetamide derivatives revealed insights into their anticancer activities and interactions with different cell lines (Duran & Demirayak, 2012).

Chemical Properties Analysis The chemical properties, such as reactivity, stability, and interaction with other chemicals, are key aspects of these compounds. For example, the pKa values of certain acetamide derivatives were determined to understand their behavior in different pH environments (Duran & Canbaz, 2013).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, if the compound has antimicrobial activity, it might inhibit a key enzyme in the microorganism.

Future Directions

Future research could involve studying the biological activity of this compound, optimizing its synthesis, and investigating its mechanism of action.